Cas no 33454-12-5 (Butanedioic acid, mono(4-carboxyphenyl) ester)

Butanedioic acid, mono(4-carboxyphenyl) ester structure
33454-12-5 structure
Product Name:Butanedioic acid, mono(4-carboxyphenyl) ester
CAS No:33454-12-5
MF:C11H9O6
MW:237.185563802719
CID:1465055
PubChem ID:71361123
Update Time:2025-04-20

Butanedioic acid, mono(4-carboxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, mono(4-carboxyphenyl) ester
    • 4-(4-carboxyphenoxy)-4-oxobutanoate
    • DTXSID60784874
    • 33454-12-5
    • Inchi: 1S/C11H10O6/c12-9(13)5-6-10(14)17-8-3-1-7(2-4-8)11(15)16/h1-4H,5-6H2,(H,12,13)(H,15,16)/p-1
    • InChI Key: NHNMHQPPPYPHEQ-UHFFFAOYSA-M
    • SMILES: O(C(CCC(=O)[O-])=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 237.03987
  • Monoisotopic Mass: 237.03991300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.73
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